Cas no 143118-52-9 (Carbamic acid,[1-(cyclohexylmethyl)-2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-,1,1-dimethylethyl ester, (S)- (9CI))

Carbamic acid,[1-(cyclohexylmethyl)-2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-,1,1-dimethylethyl ester, (S)- (9CI) structure
143118-52-9 structure
Product Name:Carbamic acid,[1-(cyclohexylmethyl)-2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-,1,1-dimethylethyl ester, (S)- (9CI)
CAS No:143118-52-9
MF:C18H28N2O6
MW:368.424725532532
CID:136772
PubChem ID:92178830
Update Time:2025-04-19

Carbamic acid,[1-(cyclohexylmethyl)-2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-,1,1-dimethylethyl ester, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,[1-(cyclohexylmethyl)-2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-,1,1-dimethylethyl ester, (S)- (9CI)
    • BOC-L-CYCLOHEXYLALANINE HYDROXYSUCCINIMIDE ESTER
    • Carbamic acid,[1-(cyclohexylmethyl)-2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-,1,1-dimethy...
    • BOC-L-CYCLOHEXYLALANINE-OSU
    • N-BOC-CYCLOHEXYLALANINE-N-HYDROXYSUCCINIMIDE ESTER
    • 143118-52-9
    • (S)-2,5-dioxopyrrolidin-1-yl 2-(tert-butoxycarbonylamino)-3-cyclohexylpropanoate
    • Carbamic acid,[1-(cyclohexylmethyl)-2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-,1,1-dimethylethyl ester,(S)-(9ci)
    • (2,5-dioxopyrrolidin-1-yl) (2S)-3-cyclohexyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
    • Inchi: 1S/C18H28N2O6/c1-18(2,3)25-17(24)19-13(11-12-7-5-4-6-8-12)16(23)26-20-14(21)9-10-15(20)22/h12-13H,4-11H2,1-3H3,(H,19,24)/t13-/m0/s1
    • InChI Key: PMWRHLDHQHKTNM-ZDUSSCGKSA-N
    • SMILES: O(C([C@H](CC1CCCCC1)NC(=O)OC(C)(C)C)=O)N1C(CCC1=O)=O

Computed Properties

  • Exact Mass: 368.19500
  • Monoisotopic Mass: 368.195
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 547
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 102A^2

Experimental Properties

  • PSA: 102.01000
  • LogP: 2.78610
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